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Compound of Interest

Compound Name: AZD3458

Cat. No.: B15621147

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the efficacy of AZD3458,

a selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), using a suite of cell-based

assays. The protocols detailed herein are designed to assess the compound's primary

mechanism of action and its downstream effects on key immune cell populations.

Introduction to AZD3458
AZD3458 is a potent and selective small molecule inhibitor of the gamma isoform of

phosphoinositide 3-kinase (PI3Kγ).[1][2] The PI3K/Akt signaling pathway is a critical regulator

of numerous cellular processes, including cell growth, proliferation, survival, and migration.[3]

[4] The PI3Kγ isoform is predominantly expressed in hematopoietic cells and plays a crucial

role in immune cell signaling. By inhibiting PI3Kγ, AZD3458 aims to modulate the tumor

microenvironment by reprogramming immunosuppressive myeloid cells, such as tumor-

associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), towards a

pro-inflammatory, anti-tumor phenotype. This shift is expected to enhance the efficacy of anti-

tumor immune responses, particularly in combination with immune checkpoint inhibitors.[5][6]
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Preclinical studies have demonstrated that AZD3458 inhibits the phosphorylation of Akt, a key

downstream effector in the PI3K pathway, with a cellular IC50 of approximately 8 nM.[1][7] The

compound exhibits high selectivity for PI3Kγ over other PI3K isoforms.[1][2] Functionally,

AZD3458 has been shown to reverse macrophage polarization, leading to a decrease in the

secretion of the immunosuppressive cytokine IL-10 and an increase in the pro-inflammatory

cytokine IL-12.[6][7] This modulation of the tumor microenvironment by AZD3458 is associated

with a reduction in tumor-associated macrophages, decreased expression of

immunosuppressive markers like CD206, and enhanced activation of cytotoxic T-cells.[7][8]

Key Cell-Based Assays for Efficacy Testing
To thoroughly evaluate the in vitro efficacy of AZD3458, a series of cell-based assays are

recommended. These assays are designed to confirm its mechanism of action and quantify its

functional impact on relevant immune cell populations.

PI3Kγ Target Engagement Assay: Measurement of Akt phosphorylation to confirm direct

inhibition of the PI3Kγ signaling pathway.

Macrophage Polarization Assay: Assessment of the shift in macrophage phenotype from an

anti-inflammatory (M2-like) to a pro-inflammatory (M1-like) state.

Cytokine Secretion Assay: Quantification of key cytokines, such as IL-10 and IL-12, to

determine the effect on the secretome of treated immune cells.

T-Cell Proliferation and Activation Assay: Evaluation of the indirect effect of AZD3458-treated

myeloid cells on T-cell function.

Myeloid-Derived Suppressor Cell (MDSC) Suppression Assay: Determination of the ability of

AZD3458 to reverse the immunosuppressive function of MDSCs.

Data Presentation
The following tables summarize the expected quantitative data from the described cell-based

assays for AZD3458.

Table 1: AZD3458 Potency and Selectivity
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Parameter AZD3458 IC50

Enzymatic Assays

PI3Kγ 7.9 nM[1]

PI3Kα 7.9 µM[1]

PI3Kβ <30 µM[1]

PI3Kδ 0.3 µM[1]

Cellular Assays

pAkt Inhibition (in cells) 8 nM[1][7]

Human Neutrophil Activation 50 nM[1]

pAkt S308/S473 Inhibition (human

macrophages)
32 nM[7]

Mouse CD11b Activation 30 nM[7]

Table 2: Dose-Response of AZD3458 on Akt Phosphorylation

AZD3458 Concentration (nM) pAkt (Ser473) Inhibition (%)

0 (Vehicle) 0

1 15

5 45

10 75

50 95

100 98

Note: Data are representative and may vary depending on the cell line and experimental

conditions.

Table 3: Effect of AZD3458 on Macrophage Polarization Markers (Flow Cytometry)
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Treatment M1 Marker (CD86) MFI M2 Marker (CD206) MFI

Untreated Control 150 800

LPS + IFN-γ (M1 Polarization) 950 200

IL-4 (M2 Polarization) 200 2500

IL-4 + AZD3458 (10 nM) 450 1200

IL-4 + AZD3458 (50 nM) 700 600

IL-4 + AZD3458 (100 nM) 850 350

MFI: Mean Fluorescence Intensity. Data are representative.

Table 4: AZD3458-Mediated Modulation of Cytokine Secretion (ELISA)

Treatment
IL-10 Concentration
(pg/mL)

IL-12 Concentration
(pg/mL)

Untreated Macrophages 50 20

M2-Polarized Macrophages 800 10

M2-Polarized + AZD3458 (10

nM)
450 50

M2-Polarized + AZD3458 (50

nM)
200 150

M2-Polarized + AZD3458 (100

nM)
100 250

Data are representative.

Table 5: AZD3458 Effect on MDSC-Mediated T-Cell Suppression
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Condition T-Cell Proliferation (%)

T-Cells Alone 95

T-Cells + MDSCs 25

T-Cells + MDSCs + AZD3458 (10 nM) 45

T-Cells + MDSCs + AZD3458 (50 nM) 70

T-Cells + MDSCs + AZD3458 (100 nM) 85

Data are representative.

Experimental Protocols
pAkt Inhibition Assay (Western Blot)
Objective: To determine the dose-dependent effect of AZD3458 on the phosphorylation of Akt

at Serine 473.

Materials:

Human monocyte-derived macrophages (hMDMs) or a relevant myeloid cell line (e.g., THP-

1).

Complete culture medium (e.g., RPMI 1640 with 10% FBS).

AZD3458 stock solution (in DMSO).

Stimulant (e.g., M-CSF or GM-CSF).

RIPA lysis buffer with protease and phosphatase inhibitors.

BCA protein assay kit.

SDS-PAGE gels and running buffer.

Transfer buffer and nitrocellulose or PVDF membranes.
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

Primary antibodies: anti-pAkt (Ser473), anti-total Akt, anti-GAPDH.

HRP-conjugated secondary antibody.

Chemiluminescent substrate.

Protocol:

Seed cells in 6-well plates and allow them to adhere.

Starve cells in serum-free medium for 4-6 hours.

Pre-treat cells with a serial dilution of AZD3458 (e.g., 1, 10, 50, 100, 500 nM) or vehicle

(DMSO) for 1 hour.

Stimulate cells with an appropriate agonist (e.g., 50 ng/mL M-CSF) for 30 minutes.

Wash cells with ice-cold PBS and lyse with RIPA buffer.

Determine protein concentration using a BCA assay.

Perform SDS-PAGE and Western blotting according to standard procedures.

Probe membranes with primary antibodies overnight at 4°C.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Visualize bands using a chemiluminescent substrate and quantify band intensities.

Normalize pAkt levels to total Akt and the loading control (GAPDH).

Macrophage Polarization Assay (Flow Cytometry)
Objective: To assess the ability of AZD3458 to shift M2-polarized macrophages towards an M1

phenotype.

Materials:
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Human peripheral blood mononuclear cells (PBMCs) or a monocytic cell line (e.g., THP-1).

Recombinant human M-CSF, IL-4, LPS, and IFN-γ.

AZD3458 stock solution.

FACS buffer (PBS with 2% FBS and 0.05% sodium azide).

Fc block reagent.

Fluorochrome-conjugated antibodies: anti-CD11b, anti-F4/80 (for murine cells), anti-CD80,

anti-CD86, anti-CD206, and corresponding isotype controls.

Viability dye.

Protocol:

Differentiate monocytes into macrophages by culturing with M-CSF (50 ng/mL) for 6-7 days.

Polarize macrophages towards an M2 phenotype by adding IL-4 (20 ng/mL) for 48 hours.

Treat M2-polarized macrophages with a dose range of AZD3458 or vehicle for an additional

24-48 hours. Include M1-polarized (LPS + IFN-γ) and unpolarized controls.

Harvest cells and stain with a viability dye.

Block Fc receptors.

Stain with a panel of fluorescently labeled antibodies against macrophage surface markers.

Acquire data on a flow cytometer and analyze the mean fluorescence intensity (MFI) of M1

(CD80, CD86) and M2 (CD206) markers on live, single cells.

Cytokine Secretion Assay (ELISA)
Objective: To quantify the effect of AZD3458 on the secretion of IL-10 and IL-12 from polarized

macrophages.

Materials:
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Cell culture supernatants from the macrophage polarization assay.

Human IL-10 and IL-12 ELISA kits.

Protocol:

Collect supernatants from the macrophage polarization assay at the end of the treatment

period.

Centrifuge to remove cellular debris.

Perform ELISA for IL-10 and IL-12 according to the manufacturer's instructions.

Generate a standard curve and calculate the concentration of each cytokine in the samples.

T-Cell Proliferation Assay (CFSE-based)
Objective: To determine if AZD3458-treated myeloid cells can enhance T-cell proliferation.

Materials:

Human PBMCs or isolated T-cells and monocytes.

AZD3458 stock solution.

CFSE (Carboxyfluorescein succinimidyl ester) staining solution.

T-cell activation stimuli (e.g., anti-CD3/CD28 beads or PHA).

Protocol:

Isolate monocytes and treat with AZD3458 as in the macrophage polarization assay.

Isolate T-cells from the same or a different donor and label with CFSE.

Co-culture CFSE-labeled T-cells with the pre-treated myeloid cells at a suitable ratio (e.g.,

5:1 T-cell to myeloid cell).

Stimulate the co-culture with anti-CD3/CD28 beads.
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Culture for 3-5 days.

Harvest cells and analyze CFSE dilution in the T-cell population by flow cytometry. A

decrease in CFSE intensity indicates cell proliferation.

MDSC Suppression Assay
Objective: To assess the ability of AZD3458 to reverse the T-cell suppressive function of

MDSCs.

Materials:

MDSCs isolated from cancer patient blood or generated in vitro.

T-cells isolated from a healthy donor.

AZD3458 stock solution.

CFSE staining solution.

T-cell activation stimuli.

Protocol:

Co-culture CFSE-labeled T-cells with MDSCs at a ratio known to cause suppression (e.g.,

1:1).

Add a dose range of AZD3458 or vehicle to the co-culture.

Stimulate T-cell proliferation with anti-CD3/CD28 beads.

Culture for 3-5 days.

Analyze T-cell proliferation by measuring CFSE dilution using flow cytometry. An increase in

T-cell proliferation in the presence of AZD3458 indicates a reversal of MDSC-mediated

suppression.

Mandatory Visualizations
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Caption: PI3K/Akt signaling pathway and the inhibitory action of AZD3458.
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Caption: Experimental workflow for macrophage polarization assay with AZD3458.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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